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Compound of Interest

Compound Name: Galanin (1-13)-spantide I

Cat. No.: B12428320 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed overview and protocol for studying the effects of the

galanin receptor antagonist, Galanin (1-13)-spantide I, on intracellular calcium signaling. This

guide is intended for researchers in neuroscience, pharmacology, and drug development

investigating the role of galanin and its receptors in various physiological and pathological

processes.

Introduction to Galanin and its Receptors
Galanin is a widely distributed neuropeptide that exerts its effects through three G-protein

coupled receptors (GPCRs): GalR1, GalR2, and GalR3. These receptors are involved in a

variety of biological functions, including neurotransmission, hormone secretion, and pain

perception. The signaling pathways initiated by these receptors, particularly their influence on

intracellular calcium levels, are critical to their function.

GalR1 and GalR3: These receptors primarily couple to inhibitory Gαi/o proteins. Activation of

this pathway leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP)

levels, and the closing of voltage-gated calcium channels, ultimately resulting in a decrease

in intracellular calcium concentration ([Ca2+]i).
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GalR2: In contrast, the GalR2 receptor predominantly couples to the stimulatory Gαq/11

protein. Activation of GalR2 stimulates phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the

release of stored calcium and leading to an increase in [Ca2+]i.

Galanin (1-13)-spantide I: A Galanin Receptor
Antagonist
Galanin (1-13)-spantide I is a chimeric peptide that acts as a galanin receptor antagonist. It is

composed of the N-terminal (1-13) fragment of galanin linked to the substance P antagonist,

spantide I. By blocking the binding of endogenous galanin to its receptors, Galanin (1-13)-
spantide I can be used to investigate the physiological roles of galanin and to assess the

therapeutic potential of galanin receptor blockade. Its effects on neurokinin receptors have also

been documented, where spantide I acts as a competitive antagonist at NK1 and NK2

receptors, inhibiting agonist-induced calcium responses.

Data Presentation
The following tables provide a template for summarizing quantitative data from calcium imaging

experiments investigating the antagonistic properties of Galanin (1-13)-spantide I.

Table 1: Effect of Galanin (1-13)-spantide I on Galanin-Induced Calcium Response in Cells

Expressing GalR2

Galanin (1-13)-spantide I
Concentration

Peak Fluorescence
Intensity (ΔF/F₀)

% Inhibition of Galanin
Response

Vehicle Control [Insert Value] 0%

1 nM [Insert Value] [Calculate Value]

10 nM [Insert Value] [Calculate Value]

100 nM [Insert Value] [Calculate Value]

1 µM [Insert Value] [Calculate Value]

10 µM [Insert Value] [Calculate Value]
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Table 2: IC₅₀ Value of Galanin (1-13)-spantide I for Inhibition of Galanin-Induced Calcium

Mobilization

Cell Line
Galanin Receptor
Target

Agonist (Galanin)
Concentration

IC₅₀ of Galanin (1-
13)-spantide I

[e.g., HEK293] [e.g., Human GalR2] [e.g., 100 nM] [Insert Value]

[e.g., CHO-K1] [e.g., Rat GalR2] [e.g., 100 nM] [Insert Value]
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Caption: Galanin Receptor Signaling Pathways.
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Caption: Experimental Workflow for Calcium Imaging.
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Galanin (1-13)-spantide I]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12428320#calcium-imaging-with-galanin-1-13-
spantide-i-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b12428320?utm_src=pdf-body-img
https://www.benchchem.com/product/b12428320#calcium-imaging-with-galanin-1-13-spantide-i-application
https://www.benchchem.com/product/b12428320#calcium-imaging-with-galanin-1-13-spantide-i-application
https://www.benchchem.com/product/b12428320#calcium-imaging-with-galanin-1-13-spantide-i-application
https://www.benchchem.com/product/b12428320#calcium-imaging-with-galanin-1-13-spantide-i-application
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12428320?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

